Cas no 1314775-36-4 (1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314775-36-4
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• MDL: MFCD19692945
• CID: 5602508
• PubChem ID: 83744840
• Update Time: 2023-09-01

1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1269241250
• 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
• 1314775-36-4
• EN300-1913501
• 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbo xylic acid
• Cyclopropanecarboxylic acid, 1-(3-bromo-4-chlorophenyl)-
• 1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD19692945
• Inchi： 1S/C10H8BrClO2/c11-7-5-6(1-2-8(7)12)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
• InChI Key： XHRHNFHYFQBJLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(=O)O)CC1)Cl

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.763±0.06 g/cm3(Predicted)
• Boiling Point: 396.4±42.0 °C(Predicted)
• pka: 3.96±0.20(Predicted)